Cas no 6376-96-1 (Bicyclo[4.1.0]heptan-2-ol)

• Product Name: Bicyclo[4.1.0]heptan-2-ol
• CAS No: 6376-96-1
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 425782
• PubChem ID: 533432
• Update Time: 2025-05-26

Bicyclo[4.1.0]heptan-2-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]heptan-2-ol
• bicyclo[4.1.0]heptan-5-ol
• DTXSID10336387
• Bicyclo[4.1.0]heptan-2-ol, (1R,2S,6S)-rel-
• Bicyclo[4.1.0]heptan-2-ol #
• YUZVFUMVDCKMOI-UHFFFAOYSA-N
• 6376-96-1
• Bicyclo[4.1.0]heptan-2-ol, (1.alpha.,2.beta.,6.alpha.)-
• 2-Norcaranol, cis-endo-
• 2-Norcaranol, cis-

• Inchi： 1S/C7H12O/c8-7-3-1-2-5-4-6(5)7/h5-8H,1-4H2
• InChI Key： YUZVFUMVDCKMOI-UHFFFAOYSA-N
• SMILES： OC1CCCC2CC21

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on Bicyclo[4.1.0]heptan-2-ol

Bicyclo[4.1.0]heptan-2-ol (CAS No. 6376-96-1): An Overview of Its Structure, Properties, and Applications in Modern Chemistry

Bicyclo[4.1.0]heptan-2-ol (CAS No. 6376-96-1) is a unique and versatile compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its bicyclic structure, exhibits a range of interesting properties that make it a valuable building block in the synthesis of various biologically active molecules and pharmaceuticals.

The molecular formula of Bicyclo[4.1.0]heptan-2-ol is C₇H₁₄O, and its molecular weight is approximately 114.18 g/mol. The compound features a seven-membered ring with a bridged structure, which imparts unique conformational stability and chemical reactivity. The hydroxyl group (-OH) attached to the second carbon atom of the ring plays a crucial role in its reactivity and functionalization potential.

In recent years, Bicyclo[4.1.0]heptan-2-ol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a scaffold for the synthesis of bioactive compounds with therapeutic properties. For instance, researchers have explored the use of Bicyclo[4.1.0]heptan-2-ol derivatives in the development of anti-inflammatory agents, antiviral drugs, and anticancer compounds.

A notable study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of Bicyclo[4.1.0]heptan-2-ol-based derivatives as potent inhibitors of specific enzymes involved in inflammatory pathways. The study demonstrated that these derivatives exhibited significant anti-inflammatory activity in both in vitro and in vivo models, suggesting their potential as novel therapeutic agents for inflammatory diseases.

Another area of research focuses on the use of Bicyclo[4.1.0]heptan-2-ol in the development of antiviral drugs. A recent publication in the Journal of Organic Chemistry reported the synthesis of Bicyclo[4.1.0]heptan-2-ol-based compounds that showed promising antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique bicyclic structure of these compounds was found to enhance their binding affinity to viral targets, thereby improving their antiviral efficacy.

In addition to its pharmaceutical applications, Bicyclo[4.1.0]heptan-2-ol has also been investigated for its potential use in materials science and chemical synthesis. The compound's rigid structure and high chemical stability make it an attractive candidate for the development of new materials with enhanced mechanical and thermal properties. For example, researchers have explored the use of Bicyclo[4.1.0]heptan-2-ol-based polymers in the fabrication of advanced coatings and adhesives.

The synthesis of Bicyclo[4.1.0]heptan-2-ol can be achieved through various methods, including cycloaddition reactions, ring-closing metathesis (RCM), and Diels-Alder reactions followed by appropriate functional group manipulations. One commonly used synthetic route involves the intramolecular Diels-Alder reaction between a diene and a dienophile, followed by reduction and hydroxylation steps to introduce the hydroxyl group.

The physical properties of Bicyclo[4.1.0]heptan-2-ol are also noteworthy. It is a colorless liquid with a boiling point around 155°C at atmospheric pressure and a melting point around -35°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water due to its hydrophobic nature.

In conclusion, Bicyclo[4.1.0]heptan-2-ol (CAS No. 6376-96-1) is a multifaceted compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique bicyclic structure and functional group versatility make it an invaluable tool for scientists working on the development of new drugs, materials, and chemical processes.